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Compound of Interest

Compound Name: Fadrozole

Cat. No.: B1662666 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

fadrozole stock solutions for experimental use. Fadrozole is a potent and selective non-

steroidal aromatase inhibitor used in research to study estrogen-dependent processes and as

a potential therapeutic agent.

Chemical and Physical Properties
Fadrozole is available in two common forms: fadrozole free base and fadrozole
hydrochloride. It is crucial to use the correct molecular weight for accurate molarity calculations.

Table 1: Chemical Properties of Fadrozole and Fadrozole Hydrochloride.

Property Fadrozole (Free Base) Fadrozole Hydrochloride

Synonyms
CGS 16949A free base,
(Rac)-FAD286

CGS 16949A, (Rac)-
FAD286 hydrochloride

Molecular Formula C₁₄H₁₃N₃[1] C₁₄H₁₃N₃ • HCl[2]

Molecular Weight 223.27 g/mol [1][3] 259.73 g/mol [4]

CAS Number 102676-47-1[3][5] 102676-31-3[2][4]

| Appearance | Crystalline solid[2] | White solid powder[4] |
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Experimental Protocols
Preparation of Fadrozole Stock Solution for In Vitro
Experiments
This protocol describes the preparation of a high-concentration stock solution of fadrozole
hydrochloride in Dimethyl Sulfoxide (DMSO), a common solvent for in vitro studies.

Materials and Equipment:

Fadrozole hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber vials

Vortex mixer

Sonicator (optional, but recommended)[4][6]

Calibrated analytical balance

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Protocol:

Pre-dissolution Steps:

Bring the fadrozole hydrochloride powder and DMSO to room temperature before use.

To minimize moisture absorption, which can affect solubility, use freshly opened or

anhydrous DMSO.[5][6]

Weighing Fadrozole Hydrochloride:

On a calibrated analytical balance, carefully weigh the desired amount of fadrozole
hydrochloride powder. For example, to prepare a 10 mM stock solution, you might start
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with 1 mg of powder.

Dissolution:

Add the appropriate volume of DMSO to the weighed fadrozole hydrochloride. Refer to

Table 3 for common stock solution concentrations. For 1 mg of fadrozole hydrochloride,

add 0.3850 mL of DMSO to achieve a 10 mM concentration.[4]

Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

If the solute does not fully dissolve, sonicate the solution for 10-15 minutes.[4][6] Gentle

warming can also aid dissolution.[6]

Storage:

Once the fadrozole hydrochloride is completely dissolved, aliquot the stock solution into

smaller volumes in microcentrifuge tubes or amber vials to avoid repeated freeze-thaw

cycles.[4][5]

For long-term storage (up to 1 year), store the aliquots at -80°C.[4][5] For short-term

storage (up to 1 month), -20°C is suitable.[3][6]

Table 2: Solubility of Fadrozole.

Solvent
Fadrozole (Free Base)
Solubility

Fadrozole Hydrochloride
Solubility

DMSO
≥ 100 mg/mL (447.87 mM)
[5]

>20 mg/mL, 100 mg/mL
(385.02 mM)[4][6]

Water - 100 mg/mL (385.02 mM)[4][6]

Ethanol - ~2 mg/mL[2]

Dimethyl Formamide (DMF) - ~5 mg/mL[2]

| DMSO:PBS (pH 7.2) (1:2) | - | ~0.3 mg/mL[2] |

Table 3: Preparation of Fadrozole Hydrochloride Stock Solutions.
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Desired
Concentration

Mass of Fadrozole
HCl (1 mg)

Mass of Fadrozole
HCl (5 mg)

Mass of Fadrozole
HCl (10 mg)

1 mM 3.8502 mL 19.2508 mL 38.5015 mL

5 mM 0.7700 mL 3.8502 mL 7.7003 mL

10 mM 0.3850 mL 1.9251 mL 3.8502 mL

50 mM 0.0770 mL 0.3850 mL 0.7700 mL

Volumes are the amount of solvent to be added.[4]

Preparation of Fadrozole Formulation for In Vivo
Experiments
For animal studies, fadrozole is often administered in a vehicle that enhances its solubility and

bioavailability. This protocol provides a common formulation.

Materials and Equipment:

Fadrozole hydrochloride

DMSO

PEG300

Tween 80

Saline (0.9% NaCl)

Sterile conical tubes

Vortex mixer

Sonicator

Protocol:
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Prepare a Concentrated Stock Solution:

First, prepare a concentrated stock solution of fadrozole hydrochloride in DMSO as

described in the in vitro protocol. For example, a 20.8 mg/mL solution.

Vehicle Preparation (Example Formulation: 10% DMSO, 40% PEG300, 5% Tween 80, 45%

Saline):[4]

In a sterile conical tube, add the required volume of the fadrozole/DMSO stock solution.

Sequentially add the other vehicle components, ensuring the solution is clear after each

addition.[4]

For a final volume of 1 mL, you would add:

100 µL of the fadrozole/DMSO stock solution

400 µL of PEG300. Mix thoroughly.

50 µL of Tween 80. Mix thoroughly.

450 µL of saline. Mix thoroughly.

If any precipitation occurs, sonication or gentle warming may be used to redissolve the

compound.[4][6]

Administration and Storage:

It is recommended to prepare this formulation fresh for each experiment.[4]

If short-term storage is necessary, it can be kept at 4°C for up to a week, but efficacy may

decrease over time.[4]

Visualizations
Mechanism of Action
Fadrozole is a non-steroidal inhibitor of aromatase, a cytochrome P450 enzyme.[1][7] It

competitively binds to aromatase, blocking the conversion of androgens (androstenedione and
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testosterone) into estrogens (estrone and estradiol).[1][7] This leads to a reduction in circulating

estrogen levels.

Androgens
(Testosterone, Androstenedione)

Aromatase
(CYP19)

Estrogens
(Estradiol, Estrone)

Conversion Reduced Estrogenic
Biological Effects

Fadrozole Inhibition

Click to download full resolution via product page

Caption: Mechanism of action of Fadrozole.

Experimental Workflow: Stock Solution Preparation
The following diagram outlines the general workflow for preparing a fadrozole stock solution.
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Caption: Workflow for preparing Fadrozole stock solution.
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Safety Precautions:

Fadrozole should be handled as a hazardous material.[2] Always wear appropriate personal

protective equipment, including gloves, a lab coat, and safety glasses. Avoid inhalation of the

powder and contact with skin and eyes. Wash hands thoroughly after handling.[2] All work

should be conducted in a well-ventilated area or a chemical fume hood. For further safety

information, consult the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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